Cas no 890651-12-4 (Phosphorinane, 1-oxide)

• Product name: Phosphorinane, 1-oxide
• CAS No: 890651-12-4
• MF: C₅H₁₁OP
• MW: 118.11404
• CID: 1939690
• PubChem ID: 57448881

Phosphorinane, 1-oxide Chemical and Physical Properties

Names and Identifiers

• Phosphorinane, 1-oxide
• phosphinan-1-ium 1-oxide
• hexahydrophosphinine oxide
• 1-Oxophosphinan-1-ium
• SCHEMBL826809
• DTXSID50726566
• DTXCID40677311
• 890651-12-4
• Phosphinane 1-oxide

• Inchi： InChI=1S/C5H10OP/c6-7-4-2-1-3-5-7/h1-5H2/q+1
• InChI Key： MFTKMJCLNKMCEL-UHFFFAOYSA-N
• SMILES： C1CC[P+](=O)CC1

Computed Properties

• Exact Mass: 117.046926936Da
• Monoisotopic Mass: 117.046926936Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 72.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 17.1Ų